Cas no 1261888-60-1 (3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol)
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol
-
- MDL: MFCD18313728
- Inchi: 1S/C13H9FO3/c14-11-6-9(15)2-3-10(11)8-1-4-12-13(5-8)17-7-16-12/h1-6,15H,7H2
- InChI Key: RLRLBWTWNGFWDH-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1C=CC2=C(C=1)OCO2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- XLogP3: 3.1
- Topological Polar Surface Area: 38.7
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB319764-5 g |
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol, 95%; . |
1261888-60-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB319764-5g |
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol, 95%; . |
1261888-60-1 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol
Recent Advances in the Study of 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol (CAS: 1261888-60-1)
3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol (CAS: 1261888-60-1) is a fluorinated phenolic compound with a methylenedioxyphenyl substituent, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in drug discovery and development.
The compound's structure, featuring a fluorine atom and a methylenedioxyphenyl group, suggests potential interactions with biological targets such as enzymes and receptors. Fluorine substitution is known to enhance metabolic stability and bioavailability, while the methylenedioxyphenyl moiety is often associated with modulation of neurotransmitter systems. These characteristics have prompted investigations into its potential as a lead compound for central nervous system (CNS) disorders, inflammation, and other therapeutic areas.
Recent synthetic approaches to 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol have focused on optimizing yield and purity, with particular attention to the regioselective introduction of the fluorine atom. Advances in catalytic fluorination and protecting group strategies have enabled more efficient synthesis routes, facilitating further biological evaluation. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of derivatives with improved pharmacological profiles.
Biological studies have revealed that 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol exhibits notable activity in vitro and in vivo. Preliminary data suggest its potential as an inhibitor of specific enzymes involved in inflammatory pathways, with promising results in animal models of inflammation. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases, though further mechanistic studies are required to elucidate its precise mode of action.
In conclusion, 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol represents a promising scaffold for medicinal chemistry, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic potential. Future directions may include the development of analogs with enhanced selectivity and potency, as well as detailed pharmacokinetic and toxicological studies to advance its candidacy for clinical development.
1261888-60-1 (3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol) Related Products
- 1261921-10-1(2-methoxy-4-(2,4,6-trifluorophenyl)phenol)
- 1261901-20-5(2-Methoxy-5-(2,4,6-trifluorophenyl)phenol)
- 1261890-66-7(4-(2,5-Difluorophenyl)-2-methoxyphenol)
- 1261900-59-7(4-(4-Fluoro-3-methylphenyl)-2-methoxyphenol)
- 1261900-89-3(4-(2-Fluoro-4-methoxyphenyl)-2-methoxyphenol)
- 157790-85-7(1,3-Benzodioxole, 5-(4-fluorophenyl)-)
- 1261896-78-9(4-(2-Fluoro-5-methylphenyl)-2-methoxyphenol)
- 1346601-39-5(3’,4’-Dimethoxy-2-fluoro-4-methylbiphenyl)
- 1261896-77-8(5-(2-Fluoro-4-methylphenyl)-2-methoxyphenol)
- 1261903-53-0(4-(2,6-Difluorophenyl)-2-methoxyphenol)